3-(4-Chloro-butanoylamino)-5-nitro-benzoic acid methyl ester

• Molecular Formula: C12H13ClN2O5
• Molecular Weight: 300.69 g/mol
• IUPAC Name: methyl 3-(4-chlorobutanoylamino)-5-nitrobenzoate
• InChI: InChI=1S/C12H13ClN2O5/c1-20-12(17)8-5-9(7-10(6-8)15(18)19)14-11(16)3-2-4-13/h5-7H,2-4H2,1H3,(H,14,16)
• InChI Key: GZZNNLWEALUGCN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)[N+](=O)[O-])NC(=O)CCCCl

Description

3-(4-Chloro-butanoylamino)-5-nitro-benzoic acid methyl ester is a useful research compound. Its molecular formula is C12H13ClN2O5 and its molecular weight is 300.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-amino-5-nitro-benzoic acid methyl ester (D1) (38 g, 194 mmol, 1 equiv) in CH2Cl2 (350 ml) was added NEt3 (32 ml, 230 mmol, 1.2 equiv) followed by 4-chlorobutyryl chloride (24.7 ml, 220 mmol, 1.13 equiv) dropwise over 20 nm. The resulting mixture was allowed to warm to room temperature and stirred for 30 min. The organic phase was then washed with 2N aqueous HCl solution, dried over MgSO4 and concentrated in vacuo. The residue was triturated with iso-hexane and Et2O to give 3-(4-chloro-butanoylamino)-5-nitro-benzoic acid methyl ester D2 (56 g, 96%) as a brown solid.